
A Technical Overview of 3-Hexyn-2-one:
Molecular Properties and Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hexyn-2-one

Cat. No.: B163128 Get Quote

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of small molecules is paramount.

This technical guide provides a concise summary of the molecular formula and weight of 3-
Hexyn-2-one, a ketone and alkyne functionalized organic compound.

Core Molecular Data
The essential molecular characteristics of 3-Hexyn-2-one are summarized in the table below.

This information is critical for a variety of applications, including reaction stoichiometry,

analytical characterization, and computational modeling.

Property Value

Molecular Formula C₆H₈O[1][2][3]

Molecular Weight 96.13 g/mol [1][2][3]

Monoisotopic Mass 96.057514874 Da[3]

Chemical Structure
The structural arrangement of atoms within 3-Hexyn-2-one is a key determinant of its chemical

reactivity and biological activity. The molecule features a six-carbon chain with a ketone

functional group at the second carbon and a carbon-carbon triple bond (alkyne) starting at the

third carbon.
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Caption: Chemical structure of 3-Hexyn-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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